Cas no 941998-13-6 (1-(4-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)

• Product Name: 1-(4-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
• CAS No: 941998-13-6
• MF: C₁₉H₁₈N₄O₂
• MW: 334.371823787689
• CID: 5458944
• Update Time: 2025-07-09

1-(4-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)-4-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• 1-(4-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

• Inchi： 1S/C19H18N4O2/c1-2-13-3-5-16(6-4-13)23-12-15(11-17(23)24)19-21-18(22-25-19)14-7-9-20-10-8-14/h3-10,15H,2,11-12H2,1H3
• InChI Key： WPNOTTLZNPRNPG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(CC)C=C2)CC(C2ON=C(C3=CC=NC=C3)N=2)CC1=O

Additional information on 1-(4-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

Comprehensive Overview of 1-(4-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941998-13-6)

The compound 1-(4-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941998-13-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridin-4-yl moiety and a 1,2,4-oxadiazole ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their role in treating chronic diseases such as cancer and inflammatory disorders.

In recent years, the demand for novel heterocyclic compounds like 1-(4-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one has surged due to their versatility in drug discovery. The 1,2,4-oxadiazole scaffold, in particular, is known for its bioisosteric properties, often serving as a replacement for ester or amide functionalities in medicinal chemistry. This adaptability has led to its inclusion in numerous high-throughput screening programs aimed at identifying new therapeutic agents.

The synthesis of CAS No. 941998-13-6 involves multi-step organic reactions, with a focus on achieving high purity and yield. One of the critical steps includes the cyclization of precursor molecules to form the 1,2,4-oxadiazole ring, a process that requires precise control of reaction conditions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize the production of this compound, addressing the growing need for efficient and scalable synthetic methods.

From a pharmacological perspective, 1-(4-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one exhibits notable binding affinity to specific protein targets. Preliminary studies suggest its potential in modulating cell signaling pathways, which could pave the way for its use in precision medicine. This aligns with current trends in healthcare, where personalized treatment strategies are becoming increasingly important.

Environmental and safety considerations are also paramount when working with CAS No. 941998-13-6. While it is not classified as a hazardous substance, proper handling and storage protocols must be followed to ensure workplace safety. Researchers are encouraged to consult Material Safety Data Sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when conducting experiments involving this compound.

The commercial availability of 1-(4-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one has expanded in recent years, with several suppliers offering it for research purposes. Its price and purity levels vary depending on the source, making it essential for buyers to verify certificates of analysis (CoA) before purchase. This compound is typically supplied in milligram to gram quantities, catering to the needs of academic and industrial researchers alike.

Looking ahead, the future of CAS No. 941998-13-6 appears promising, with ongoing investigations into its broader applications. As the scientific community continues to explore its properties, this compound may soon find its way into clinical trials or agricultural formulations. Its versatility and unique structural features position it as a valuable asset in the ever-evolving landscape of chemical research.